molecular formula C8H18O B8343024 4,5-Dimethyl-hexan-2-ol

4,5-Dimethyl-hexan-2-ol

Cat. No. B8343024
M. Wt: 130.23 g/mol
InChI Key: KHSOOQUMPPYGAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Dimethyl-hexan-2-ol is a useful research compound. Its molecular formula is C8H18O and its molecular weight is 130.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,5-Dimethyl-hexan-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,5-Dimethyl-hexan-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H18O

Molecular Weight

130.23 g/mol

IUPAC Name

4,5-dimethylhexan-2-ol

InChI

InChI=1S/C8H18O/c1-6(2)7(3)5-8(4)9/h6-9H,5H2,1-4H3

InChI Key

KHSOOQUMPPYGAW-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C)CC(C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methylmagnesium chloride (CH3MgCl) in tetrahydrofuran (THF) (3 M, 1.8 L) was charged into a flame-dried 2-L reaction flask fitted with a mechanical stirrer, a thermocouple, a condenser, and a dropping funnel. The reaction flask was cooled with an external bath to about 15-20° C. 3,4-Dimethyl-pentenal (prepared as above) (422 g) was fed over about 2-3 hours to allow the exotherm temperature at about 30-35° C. After the feeding was completed, the reaction mass was aged for about 2 hours. GC analysis determined a conversion rate of about 96%. The reaction mixture was poured into a mixture of ice and acetic acid (300 g). The organic layer was separated and washed sequentially with brine (500 mL) and sodium carbonate (5%, 300 mL), and further fractional distilled to provide 4,5-dimethyl-hexan-2-ol (410 g) with a boiling point of 114° C. at 90 mmHg.
Quantity
0 (± 1) mol
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reactant
Reaction Step One
[Compound]
Name
2-L
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
1.8 L
Type
solvent
Reaction Step One
Quantity
422 g
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reactant
Reaction Step Two
Quantity
300 g
Type
reactant
Reaction Step Three

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